
4,6-Dimethylheptan-2-one CAS number and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,6-Dimethylheptan-2-one

Cat. No.: B098354 Get Quote

A-Technical-Guide-to-4-6-Dimethylheptan-2-one
An In-depth Technical Guide for Researchers and
Drug Development Professionals
Abstract
This document provides a comprehensive technical overview of 4,6-dimethylheptan-2-one, a

branched aliphatic ketone with applications in organic synthesis and as a flavoring and

fragrance agent.[1] This guide consolidates critical data including its chemical identifiers,

physicochemical properties, synthesis protocols, spectroscopic information, and safety

guidelines, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Descriptors
4,6-Dimethylheptan-2-one is systematically named based on its seven-carbon heptane

backbone, with a ketone functional group at the second carbon and methyl groups at the fourth

and sixth positions.[2]
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Identifier Value

CAS Number 19549-80-5[2][3][4]

Molecular Formula C₉H₁₈O[1][2][3][4]

IUPAC Name 4,6-dimethylheptan-2-one[1]

Synonyms
4,6-Dimethyl-2-heptanone, 2-Heptanone, 4,6-

dimethyl-[2][3][4]

InChI Key YXFDTUKUWNQPFV-UHFFFAOYSA-N[1][2][5]

Canonical SMILES CC(C)CC(C)CC(=O)C[1]

Physicochemical Properties
The compound is a clear to slightly yellow liquid.[6][7] Its key physical and chemical properties

are summarized below for easy reference.

Property Value Reference

Molecular Weight 142.24 g/mol [1][2][8]

Density 0.812 g/cm³ [1][4][6]

Boiling Point 170.3 °C at 760 mmHg [4][6]

Melting Point -46 °C [6]

Flash Point 44.7 °C [4][6]

Refractive Index 1.413 [4][6]

Vapor Pressure 1.48 mmHg at 25°C [4][6]

Water Solubility 0.05 g/100 mL [7]

LogP 2.76 [3]
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The synthesis of 4,6-dimethylheptan-2-one can be achieved through various laboratory and

industrial methods. Key approaches include the oxidation of the corresponding alcohol and

alkylation of ketone enolates.

3.1. Laboratory-Scale Synthesis: Oxidation of 4,6-dimethylheptan-2-
ol
A direct route to 4,6-dimethylheptan-2-one involves the oxidation of its corresponding

secondary alcohol, 4,6-dimethylheptan-2-ol.[2]

Experimental Protocol (Jones Oxidation):

Dissolve 4,6-dimethylheptan-2-ol in acetone in a flask equipped with a stirrer and cooled in

an ice bath.

Prepare the Jones reagent by dissolving chromium trioxide (CrO₃) in aqueous sulfuric acid.

Slowly add the Jones reagent dropwise to the acetone solution of the alcohol, maintaining

the temperature below 20°C.

After the addition is complete, allow the mixture to stir at room temperature until the reaction

is complete (monitored by TLC or GC). The persistence of the orange-brown color of Cr(VI)

indicates the completion of the reaction.

Quench the reaction by adding isopropanol until the solution turns green.

Neutralize the excess acid with a saturated sodium bicarbonate solution.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography to yield pure 4,6-
dimethylheptan-2-one.
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Workflow: Oxidation of 4,6-dimethylheptan-2-ol

Start: 4,6-dimethylheptan-2-ol
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Extraction with
Organic Solvent

4. Neutralize & Extract

Purification
(Distillation/Chromatography)
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End: 4,6-Dimethylheptan-2-one

6. Isolate Pure Product
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Caption: General workflow for the Jones oxidation of 4,6-dimethylheptan-2-ol.
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3.2. Industrial Production: Catalytic Hydrogenation
For large-scale production, the catalytic hydrogenation of an unsaturated precursor like 4,6-

dimethylhept-3-en-2-one is the preferred method due to its high selectivity and yield.[2]

Experimental Protocol (Catalytic Hydrogenation):

Charge a high-pressure reactor (autoclave) with the unsaturated ketone (4,6-dimethylhept-3-

en-2-one), a suitable solvent (e.g., ethanol or ethyl acetate), and a hydrogenation catalyst

(e.g., Palladium on carbon, Pd/C).

Seal the reactor and purge it several times with an inert gas (e.g., nitrogen or argon) before

introducing hydrogen gas.

Pressurize the reactor with hydrogen to the desired pressure and heat the mixture to the

target temperature.

Stir the reaction mixture vigorously to ensure efficient contact between the reactants and the

catalyst.

Monitor the reaction progress by observing the hydrogen uptake. The reaction is complete

when hydrogen consumption ceases.

Cool the reactor to room temperature and carefully vent the excess hydrogen.

Filter the reaction mixture to remove the catalyst.

Remove the solvent under reduced pressure.

The resulting crude product can be purified by vacuum distillation if necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b098354
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow: Catalytic Hydrogenation
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+ Solvent + Catalyst (Pd/C)
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3. Isolate Crude Product

End: 4,6-Dimethylheptan-2-one

4. Purify (Optional)
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Caption: Industrial synthesis via catalytic hydrogenation of an unsaturated precursor.

Spectroscopic Analysis
Spectroscopic data is crucial for the structural confirmation of 4,6-dimethylheptan-2-one.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b098354?utm_src=pdf-body-img
https://www.benchchem.com/product/b098354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy: The IR spectrum is available in the NIST Chemistry WebBook,

which would show a characteristic strong absorption band for the C=O (carbonyl) stretch,

typically around 1715 cm⁻¹.[5]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is also available,

which is useful for determining the molecular weight and fragmentation pattern to confirm the

structure.[5][9]

Gas Chromatography (GC): GC is a standard technique for assessing the purity of 4,6-
dimethylheptan-2-one and for its separation in complex mixtures.[2][5][9] Retention indices

on various columns have been reported.[6]

Safety and Handling
Understanding the hazards and necessary precautions is essential when working with this

chemical.
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Safety Information Details Reference

GHS Pictograms (Flame), (Exclamation Mark)

Signal Word Warning [10]

Hazard Statements

H226: Flammable liquid and

vapor.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[11]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.P261:

Avoid breathing vapors.P280:

Wear protective gloves/eye

protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[10][11][12]

First Aid

Inhalation: Move person into

fresh air. Consult a

physician.Skin Contact: Wash

off with soap and plenty of

water. Consult a physician.Eye

Contact: Rinse thoroughly with

plenty of water for at least 15

minutes and consult a

physician.Ingestion: Rinse

mouth with water. Consult a

physician.

[11][13]

Fire Fighting

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.[11][13]
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Handling & Storage

Keep container tightly closed

in a dry and well-ventilated

place.[11] Ground/bond

container and receiving

equipment. Use explosion-

proof equipment.[10][12]

Applications and Biological Relevance
4,6-Dimethylheptan-2-one has several industrial and research applications:

Fragrance and Flavoring: Its branched ketone structure lends it to use as a component in

fragrances and flavorings.[1]

Organic Synthesis: It serves as an intermediate or building block in the synthesis of other

organic compounds.[1]

Solvents and Dispersants: It finds application as a solvent and is used in wetting agents and

dispersants.

Pharmacological Potential: Preliminary studies suggest potential antibacterial and

antioxidant activities, though the specific biological targets are still under investigation.[1] The

compound can be found in some natural sources like apples and currants.[1]

Analytical Standard: Its unique spectroscopic signature makes it a useful standard for

identification in complex mixtures using techniques like GC-MS.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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